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Compound of Interest

Compound Name: Z-Dap-OH

Cat. No.: B554793

The structure of Z-Dap-OH features two primary amino groups: the a-amino group protected by
the Z-group and the B-amino group on the side chain. During solid-phase peptide synthesis
(SPPS), leaving the B-amino group unprotected would lead to deleterious side reactions, most
notably the formation of branched peptide chains where the main sequence continues to grow
from the side chain.[4]

Therefore, it is mandatory to employ an orthogonally protected derivative, such as Z-Dap(Boc)-
OH or Z-Dap(Fmoc)-OH.[5][6] This strategy ensures that the a-amino group of the growing
peptide chain is deprotected at each cycle while the Dap side chain remains shielded. The
side-chain protecting group can then be removed at a later, strategic stage of the synthesis.[6]
[7] This guide will focus on the coupling of these essential, orthogonally protected Z-Dap-OH
derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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